Cas no 2171433-60-4 (4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: 4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2171433-60-4
• MF: C₂₄H₂₄F₂N₂O₅
• MW: 458.454573631287
• CID: 5950700
• PubChem ID: 165530339
• Update Time: 2025-06-11

4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• EN300-1563232
• EN300-1563233
• 2171433-60-4
• EN300-1563231
• 4,4-difluoro-3-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 4,4-difluoro-3-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2171430-55-8
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4,4-difluorobutanoic acid
• 2171933-35-8

• Inchi： 1S/C24H24F2N2O5/c25-22(26)20(11-21(29)30)28-23(31)13-9-14(10-13)27-24(32)33-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19-20,22H,9-12H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： SGMMHOCXUVAGMQ-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 458.16532819g/mol
• Monoisotopic Mass: 458.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

Introduction to 4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic Acid (CAS No. 2171433-60-4)

4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 2171433-60-4, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including fluoro substituents, amino groups, and carboxylic acid moieties. These features contribute to its distinct chemical properties and reactivity, which are critical for its role in drug design and development. The fluoro atoms in the molecule enhance its metabolic stability and binding affinity, while the amine and carboxylic acid functionalities provide opportunities for further derivatization and interaction with biological targets.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that leverage advanced chemical scaffolds to improve efficacy and reduce side effects. The compound 4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid stands out as a promising candidate in this context. Its complex architecture suggests potential applications in the treatment of various diseases, including those involving protein-protein interactions and enzyme inhibition.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated drug molecules. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure indicates that it can be used in peptide coupling reactions or as a precursor for more complex peptidomimetics. This makes it particularly valuable for medicinal chemists who are exploring new ways to modulate biological pathways.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The fluoro substituents in 4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid are likely to contribute significantly to these favorable properties. Additionally, the chiral center at the (1s,3s) position suggests that enantiomerically pure forms of this compound could exhibit enhanced selectivity and potency.

The cyclobutyl formamide moiety in the molecule adds another layer of complexity and functionality. This structural feature can serve as a hinge region or a recognition element that interacts with specific biological targets. Such interactions are crucial for designing molecules that can effectively modulate cellular processes without off-target effects.

In the realm of drug development, computational methods are increasingly being used to predict the biological activity of novel compounds before they are synthesized. The unique structure of 4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid has made it a subject of interest for computational chemists who are developing algorithms to predict molecular interactions. These predictions can guide experimental efforts and accelerate the discovery process.

The synthesis of this compound presents significant challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in constructing intricate structures like this one.

Once synthesized, 4,4-difluoro-3-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid can be subjected to various biochemical assays to evaluate its potential therapeutic activity. These assays may include enzyme inhibition studies, cell-based assays, and interaction studies with target proteins. The results from these experiments will provide valuable insights into its mechanism of action and potential clinical applications.

The role of fluorinated compounds in medicinal chemistry continues to evolve with each new discovery. The unique properties of fluroinated derivatives make them attractive candidates for drug development, particularly in areas where metabolic stability and binding affinity are critical factors. As research progresses, compounds like this one are expected to play an increasingly important role in the treatment of human diseases.

In conclusion, 4 , 4 -difluoro - 3 -{ ( 1 s , 3 s ) - 3 -{ ( 9 H -fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) c y c l o b u t y l f o r m a m i d o } b u t a n o i c ac i d ( C A S N o . 2 1 7 1 4 3 3 - 6 0 - 4 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity make it a valuable asset in the ongoing quest to develop novel therapeutic agents.